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Compound of Interest

Compound Name: C.I. Pigment Red 52, disodium salt

Cat. No.: B1497102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pigment Red 52 disodium salt (C.I.

15860), a monoazo pigment of significant industrial relevance. This document details its

chemical identity, synthesis, and physicochemical properties, presenting data in a structured

format for ease of comparison and use in research and development.

Chemical Identity and Molecular Formula
Pigment Red 52 disodium salt is chemically identified as the disodium salt of 2-((3-carboxy-2-

hydroxynaphthalen-1-yl)azo)-5-chloro-4-methylbenzenesulfonic acid. It is an important

intermediate in the production of other pigments, such as Pigment Red 52:1 (calcium salt) and

Pigment Red 52:2 (manganese salt).[1]

The molecular formula for Pigment Red 52 disodium salt is C₁₈H₁₁ClN₂Na₂O₆S.[2]

Physicochemical Properties
Quantitative data for Pigment Red 52 disodium salt is not extensively available in public

literature. The following table summarizes key properties, including comparative data from its

closely related calcium salt (Pigment Red 52:1) to provide context for its expected performance

characteristics.
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Property Value / Description Source

Molecular Formula C₁₈H₁₁ClN₂Na₂O₆S [2]

Molecular Weight 464.78 g/mol [2]

CAS Number 5858-82-2 [2]

Appearance Brilliant red powder

Solubility

Soluble in water (yellowish-red

solution); Insoluble in ethanol.

An aqueous solution forms a

dark red precipitate with

concentrated hydrochloric

acid.[3]

Heat Resistance

Data for the disodium salt is

not specified. For comparison,

Pigment Red 52:1 (calcium

salt) is noted to have good

heat resistance. General heat

resistance for pigments can

range from 120°C to over

300°C depending on the

specific chemical structure and

application.[4][5]

Lightfastness

Data for the disodium salt is

not specified. Lightfastness of

organic pigments can vary

significantly based on the

chemical structure, physical

form, and the medium in which

they are dispersed. Red

pigments, in general, are more

prone to fading than other

colors.

[6]
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Experimental Protocols
The synthesis of Pigment Red 52 disodium salt involves a two-stage process: diazotization of

an aromatic amine followed by an azo coupling reaction. The following is a detailed protocol for

the synthesis of the precursor, Pigment Red 52.

Synthesis of Pigment Red 52[1]
Materials:

2-Amino-5-chloro-p-toluenesulfonic acid

Sodium hydroxide (NaOH)

Concentrated hydrochloric acid (HCl)

Sodium nitrite (NaNO₂)

Amidosulfonic acid

β-oxynaphthoic acid (3-Hydroxy-2-naphthoic acid)

Deionized water

Procedure:

Diazotization:

Dissolve 22.15 g (0.1 mol) of 2-Amino-5-chloro-p-toluenesulfonic acid and 6.4 g of sodium

hydroxide in 500 ml of water.

Cool the solution to 278 K (5 °C).

Slowly add 40 ml of concentrated hydrochloric acid followed by a solution of 7.2 g of

sodium nitrite in 100 ml of water.

Stir the resulting suspension for 30 minutes at 278 K.

Treat the suspension with amidosulfonic acid to destroy any excess nitrous acid.
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Azo Coupling:

In a separate vessel, prepare a solution of 18.8 g (0.1 mol) of β-oxynaphthoic acid and

20.1 g of sodium hydroxide in 550 ml of water.

Add the diazonium salt suspension dropwise to the β-oxynaphthoic acid solution with

constant stirring.

The formation of the Pigment Red 52 is observed as a colored precipitate.

The resulting product is the disodium salt, Pigment Red 52. Further purification can be

achieved through recrystallization.

Synthesis Workflow
The synthesis of Pigment Red 52 disodium salt is a classic example of azo dye formation. The

logical relationship between the key steps is illustrated in the following workflow diagram.
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Caption: Synthesis workflow for Pigment Red 52 disodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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